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Compound of Interest

Compound Name: Heptafluoroisopropyl iodide

Cat. No.: B147126

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptafluoroisopropyl iodide, also known as 2-iodoheptafluoropropane or perfluoroisopropyl
iodide, is a halogenated organic compound with significant applications in organic synthesis. Its
unique electronic and steric properties, imparted by the bulky and electron-withdrawing
heptafluoroisopropyl group, make it a valuable reagent for the introduction of this moiety into a
wide range of molecules. This technical guide provides a comprehensive overview of the key
physical properties of heptafluoroisopropyl iodide, along with standardized experimental
protocols for their determination.

Core Physical Properties

The physical characteristics of heptafluoroisopropyl iodide are crucial for its handling,
storage, and application in synthetic chemistry. A summary of these properties is presented
below.

Data Presentation: Physical Properties of
Heptafluoroisopropyl lodide
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Property Value Units Notes Citations
Molecular

CsFl - - [1][2]
Formula
Molecular Weight  295.93 g/mol - [11121[3114]

Colorless to light
Appearance o - - [1][5]
yellow/red liquid

Melting Point -58 °C - [11[2][6]

at standard

Boiling Point 40 °C atmospheric [1][2]13]16]
pressure
Density 2.08 g/cm3 at 25 °C [2][31[6]
Temperature not
2.1 g/cm3 N [1]
specified
Refractive Index 1.329 - at 20 °C (n_D) [31[6]1[7]
1.33 - at 20 °C (n_D) [1]
Vapor Pressure 490.8 hPa at 20 °C [2]
1605.3 hPa at 55 °C [2]
7.12 psi at 20 °C [31[6]1[7]
Temperature not
368.0 mmHg N [4]
specified
Flash Point 38 °C - [2][6]
Water Solubility Insoluble - - [6][8]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail generalized, standard laboratory protocols for measuring the key
physical properties of liquid compounds like heptafluoroisopropyl iodide.
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Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For heptafluoroisopropyl iodide, this is the temperature at which the frozen solid
melts.

Methodology: Capillary Tube Method

o Sample Preparation: A small amount of the solidified heptafluoroisopropyl iodide (frozen
using a suitable cooling bath) is finely crushed. The powdered sample is then packed into a
capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a
heated block or oil bath and a thermometer or an electronic temperature probe.[4][6]

o Measurement: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute).[6]

o Data Recording: The temperature at which the substance begins to melt (the first
appearance of liquid) and the temperature at which it completely melts are recorded. This
range is the melting point.[6][9] For a pure substance, this range is typically narrow.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology: Capillary Method (Siwoloboff's Method)

o Sample Preparation: A few milliliters of heptafluoroisopropyl iodide are placed in a small
test tube (fusion tube).[2][10]

o Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed inside the fusion
tube containing the liquid. The fusion tube is then attached to a thermometer.[2][11]

o Heating: The assembly is heated in a liquid bath (e.g., oil or water) or a heating block.[2][10]

» Observation: As the temperature rises, air trapped in the capillary tube will be expelled.
When the boiling point is reached, a rapid and continuous stream of bubbles will emerge
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from the open end of the capillary tube.[2][11]

o Data Recording: The heat source is removed, and the liquid is allowed to cool. The
temperature at which the bubbling stops and the liquid begins to enter the capillary tube is
recorded as the boiling point.[11]

Density Determination

Density is the mass of a substance per unit volume.

Methodology: Pycnometer or Graduated Cylinder Method

Mass Measurement: The mass of a clean, dry measuring vessel (e.g., a 10 mL graduated
cylinder or a pycnometer) is determined using an analytical balance.[12][13]

e Volume Measurement: A known volume of heptafluoroisopropyl iodide is added to the
measuring vessel. The volume is read accurately from the graduations on the cylinder or is a
fixed volume in the case of a pycnometer.[12]

o Combined Mass Measurement: The mass of the vessel containing the liquid is measured.
[12]

o Calculation: The mass of the liquid is calculated by subtracting the mass of the empty vessel.
The density is then calculated by dividing the mass of the liquid by its volume.[14][15] This
should be performed at a constant, recorded temperature.

Refractive Index Determination

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material.

Methodology: Abbe Refractometer

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index (e.g., distilled water).

o Sample Application: A few drops of heptafluoroisopropyl iodide are placed on the prism of
the Abbe refractometer.
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e Measurement: The prism is closed, and the light source is activated. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
is sharp and centered on the crosshairs.

o Data Recording: The refractive index is read directly from the instrument's scale. The
temperature should be controlled and recorded as the refractive index is temperature-
dependent.[3]

Vapor Pressure Determination

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature in a closed system.

Methodology: Static Method

o Sample Preparation: A sample of heptafluoroisopropyl iodide is placed in a thermostatted
container, and any dissolved gases are removed by repeated freeze-pump-thaw cycles.

o Apparatus: The container is connected to a pressure measuring device (manometer). The
entire system is placed in a constant temperature bath.

o Equilibration: The sample is allowed to reach thermal and phase equilibrium at a set
temperature. At equilibrium, the rate of evaporation equals the rate of condensation.

o Measurement: The pressure inside the container is measured. This pressure is the vapor
pressure of the substance at that temperature.[16][17] The measurement is repeated at
different temperatures to obtain a vapor pressure curve.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the characterization of the physical
properties of a chemical compound like heptafluoroisopropyl iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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